beta-D-mannose 6-phosphate

• CAS RN: 3672-15-9
• Molecular Formula: C6H13O9P
• Molecular Weight: 260.14 g/mol
• IUPAC Name: [(2R,3S,4S,5S,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C6H13O9P/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8/h2-10H,1H2,(H2,11,12,13)/t2-,3-,4+,5+,6-/m1/s1
• InChI Key: NBSCHQHZLSJFNQ-RWOPYEJCSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@@H]([C@@H](O1)O)O)O)O)OP(=O)(O)O
• SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)OP(=O)(O)O
• physical_description: Solid
• Related CAS: 33068-18-7 (di-hydrochloride salt)

Description

Juvidex, also known as Mannose-6-Phosphate, is being developed by Renovo as a therapeutic agent to accelerate the healing of acute wounds. It is used in the healing of split thickness skin graft donor sites.

Scientific Research Applications

Knowledge Graphs and COVID-19 Research

Juvidex's application in scientific research is demonstrated through projects like "Covid-on-the-Web." This initiative uses knowledge graphs to process and analyze COVID-19 related literature. The project comprises two main knowledge graphs: one describing named entities linked to various databases and the other visualizing argumentative graphs to help clinicians analyze clinical trials and make decisions. This approach, by leveraging knowledge representation and data visualization, aligns with the biomedical community's needs and adheres to open and reproducible science goals (Michel et al., 2020).

Software Design for Scientific Research

The Taverna Workbench, along with the myExperiment social Web site, illustrates the application of software design principles in empowering scientists. This system allows scientists to write workflows and scripts, thereby automating routine activities and sharing pieces of the scientific method. Such software facilitates collaborative e-Science and supports researchers with varying levels of software development skills (Roure & Goble, 2009).

Neural Search Engines for Scientific Datasets

The Neural Covidex exemplifies Juvidex's role in scientific research through its use in search engines like the Covidex. This engine utilizes neural ranking architectures to provide access to scientific literature, specifically the COVID-19 Open Research Dataset (CORD-19). Such tools help domain experts in making evidence-based decisions and generating insights (Zhang et al., 2020).

Collaborative Virtual Research Environments

Juvidex's relevance in scientific research is also evident in the design of collaborative virtual research environments like myExperiment. These platforms support the sharing of research objects and conducting research through familiar user interfaces, embodying principles essential for effective e-research and open science (Roure, Goble, & Stevens, 2007).

Visualization and Interactive Data Analysis

The application of Juvidex in visualization and interactive data analysis is highlighted in projects like GVid, which combines video streaming technology with scientific visualization functionality. This approach allows users to explore large-scale data within a grid infrastructure, enhancing the understanding of scientific problems (Polak & Kranzlmüller, 2008).

Mechanism of Action

The proposed mechanism of action for Juvidex is antagonistic, involving the inhibition of the activation of Transforming Growth Factor betas (TGF-beta 1 and TGF-beta 2). These proteins play a central role in the wound healing response.